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Compound Name: LIGNITE

Cat. No.: B1179625

Co-combustion of Lignite with Biomass: A
Comparative Analysis

The co-combustion of lignite with various biomass feedstocks presents a promising avenue for
reducing the environmental footprint of power generation while leveraging existing
infrastructure. This guide provides a comparative analysis of the performance of lignite-
biomass blends, drawing upon experimental data to elucidate the effects on combustion
efficiency, emissions, and ash characteristics. This information is intended for researchers,
scientists, and professionals in the field of energy and fuel technology.

Performance Comparison: Combustion Efficiency
and Emissions

Co-firing biomass with lignite generally leads to a reduction in greenhouse gas and other
pollutant emissions. The addition of biomass, which is considered a carbon-neutral fuel, can
significantly lower the net CO2 emissions from a power plant.[1][2]

Experimental data from various studies, summarized in the tables below, demonstrate the
impact of biomass blending on key performance indicators. For instance, co-combustion in a
circulating fluidized bed (CFB) boiler has shown that for all types of biomass added to the fuel
blends, the emission of gaseous pollutants was lower than that for coal combustion alone.[3]
Combustion efficiency in these systems is typically high, often exceeding 97%.[3]
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Studies have shown that increasing the share of biomass in the fuel mixture can lead to a
decrease in CO, SO2, and NOx emissions.[3][4][5] The reduction in SO2 is primarily attributed
to the lower sulfur content in biomass compared to lignite.[3] NOx reduction can be influenced
by the higher volatile matter content in biomass, which favors NOx reduction mechanisms.[3]
However, the effect on NOx can vary, with some studies showing a slight decrease while others
report that emissions are remarkably insensitive to the biomass share up to 50%.[3][4]

Table 1: Comparison of Gaseous Emissions for Lignite and Lignite-Biomass Blends

.. S02 NOXx

CO Emissions L L
Fuel Blend Emissions Emissions Reference

(ppm)

(ppm) (ppm)

Lignite only ~86 - 100-200 [4]
Lignite + 10%

< 86 - 100-200 [4]
Wood Pellets
Lignite + 30%

<50 - 100-200 [4]
Wood Pellets
Lignite + 50%

> 50 - 100-200 [4]
Wood Pellets
Lignite + 7% Lower than Lower than Lower than 3]
Forest Biomass lignite only lignite only lignite only
Lignite + 10% Lower than Lower than Lower than 3]
Sunflower Husk lignite only lignite only lignite only
Lignite + 15% Lower than Lower than Lower than 3]
Willow lignite only lignite only lignite only

Note: "-" indicates data not specified in the cited source.

Thermal Behavior and Reactivity

Thermogravimetric analysis (TGA) is a common technique used to study the thermal

decomposition and combustion characteristics of fuels. The addition of biomass to lignite

generally improves the overall combustion performance.[6] Biomass typically has a higher
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volatile matter content and lower ignition temperature compared to lignite.[7] Consequently,
blending biomass with lignite can lead to an earlier onset of combustion, a higher maximum
combustion rate, and a lower burnout temperature.[7][8]

The interaction between lignite and biomass during co-combustion can sometimes lead to
synergistic effects, where the performance of the blend is better than what would be predicted
from the individual components.[9] However, some studies have reported no significant
interaction in the solid phase between the components of the coal-biomass blends under
certain experimental conditions.[10]

Table 2: Thermal Characteristics of Lignite and Biomass Blends from TGA

. Comprehen
Ignition Peak Burnout .
sive
Fuel/Blend Temperatur  Temperatur  Temperatur . Reference
°C) °C) °C) Combustio
e(° e(° e(°
n Index (S)
Lignite (L) - - - 1.306 - 1.405  [7]

Torrefied Pine

2.157 [7]
Wood (TPW)

L +20% TPW

Lower than L

Lower than L

Lower than L

Higher than L

[7]

L + 50% TPW

Lower than L

Lower than L

Lower than L

Higher than L

[7]

L + 80% TPW

Lower than L

Lower than L

Lower than L

Higher than L

[7]

Note: "-" indicates specific values were not provided, but trends were described.

Ash Characteristics and Deposition

Ash-related issues such as slagging, fouling, and corrosion are critical considerations in
combustion systems. The chemical composition and fusion characteristics of the ash are key
factors. Biomass ash often has a higher concentration of alkali metals like potassium and
sodium, which can lower the ash melting point and increase the risk of fouling and slagging.[11]
[12]
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However, the co-combustion of lignite and biomass can have complex effects on ash behavior.

In some cases, interactions between the mineral components of lignite and biomass ash can

lead to the formation of higher melting point compounds, potentially mitigating deposition

issues.[11] For example, a blend of 20% lignite, 40% peat, and 40% pine showed a decreased

ash deposition tendency due to the formation of minerals containing CaO, MgO, Al203, and

Si02.[11] Conversely, a small addition of white pine (20%) to lignite resulted in the highest ash

deposition rates, possibly due to interactions between CaO and MgO from biomass with

alumina and silica from lignite.[13]

Table 3: Proximate and Ultimate Analysis of Lignite and a Biomass Example (Wood Pellets)

Parameter Lignite Wood Pellets Reference
Proximate Analysis

(wt.%)

Moisture [4]
Volatile Matter [4]
Fixed Carbon [4]
Ash 32.64 0.42 [4]
Ultimate Analysis

(wt.%)

Carbon 44.4 49.6 [4]
Hydrogen 2.92 5.92 [4]
Nitrogen 0.52 0.13 [4]
Sulfur [4]
Oxygen 13.83 43.93 [4]
Higher Heating Value 14,600 18,900 )

(kJ/kg)

Note: "-" indicates data not specified in the cited source.
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Experimental Protocols

A variety of experimental setups are employed to investigate the co-combustion of lignite and
biomass, ranging from laboratory-scale analyzers to pilot-scale and full-scale industrial boilers.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is used to study the mass loss of a fuel sample as a function of
temperature in a controlled atmosphere.

Click to download full resolution via product page

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Fluidized Bed Combustion

Fluidized bed combustors, particularly circulating fluidized bed (CFB) boilers, are widely used
for co-firing applications due to their fuel flexibility and ability to control emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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